Cas no 300814-88-4 (2-2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-ylacetic acid)

• Product Name: 2-2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-ylacetic acid
• CAS No: 300814-88-4
• MF: C₉H₈N₂O₂S₂
• MW: 240.302019119263
• MDL: MFCD00562965
• CID: 829272
• PubChem ID: 1572748
• Update Time: 2025-06-10

2-2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid, 2-amino-4-(2-thienyl)-
• (2-Amino-4-thiophen-2-yl-thiazol-5-yl)-acetic acid
• 2-(2-Amino-4-(thiophen-2-yl)thiazol-5-yl)acetic acid
• 5-Thiazoleacetic acid, 2-amino-4-(2-thienyl)
• [2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-yl]acetic acid
• 2-(2-amino-4-(2-thienyl)-1,3-thiazol-5-yl)acetic acid
• 2-Amino-4-(2-thienyl)-5-thiazoleacetic acid
• 2-2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-ylacetic acid
• DTXSID50364467
• BBL028759
• [2-amino-4-(2-thienyl)-1,3-thiazol-5-yl]acetic acid
• SMR000277626
• CBDivE_007398
• 2-[2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-yl]acetic acid
• F0239-0030
• MFCD00562965
• Oprea1_178760
• 2-(2-amino-4-thiophen-2-yl-1,3-thiazol-5-yl)acetic acid
• AT12755
• AKOS000272781
• 2-(2-Amino-4-(thiophen-2-yl)thiazol-5-yl)aceticacid
• AE-848/33856002
• HMS1414O19
• NS-03359
• IFLab1_001031
• 300814-88-4
• MLS000716109
• SR-01000323414-1
• CHEMBL1347989
• DB-341023
• HMS2661N17
• EN300-40621
• SR-01000323414
• STK645303

• MDL： MFCD00562965
• Inchi： 1S/C9H8N2O2S2/c10-9-11-8(5-2-1-3-14-5)6(15-9)4-7(12)13/h1-3H,4H2,(H2,10,11)(H,12,13)
• InChI Key： DSGCQCIYLMWRBL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2=CC=CS2)=C1CC(=O)O

Computed Properties

• Exact Mass: 240.00300
• Monoisotopic Mass: 240.00271985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.534
• PSA: 132.69000
• LogP: 2.66210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-ylacetic acid

Professional Introduction to 2-2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-ylacetic Acid (CAS No. 300814-88-4)

2-2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-ylacetic acid, with the CAS number 300814-88-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic organic compound features a unique structural framework that combines a thiophene ring, a thiazole ring, and an acetic acid moiety, making it a versatile scaffold for the development of novel bioactive molecules.

The structural composition of 2-2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-ylacetic acid positions it as a potential candidate for various biological applications. The presence of both nitrogen and sulfur atoms in its core structure suggests possible interactions with biological targets such as enzymes and receptors. This characteristic has garnered attention from researchers exploring structure-based drug design strategies.

In recent years, there has been growing interest in the development of thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds are known for their efficacy in treating a variety of diseases, including infectious diseases, inflammation, and cancer. The incorporation of a thiophene ring into the thiazole scaffold further enhances its pharmacological potential by introducing additional functional groups that can modulate biological activity.

The acetic acid moiety in the molecule provides a carboxylic acid functional group, which can participate in hydrogen bonding interactions with biological targets. This feature makes 2-2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-ylacetic acid a promising candidate for further derivatization to enhance its binding affinity and selectivity. Researchers have been exploring various synthetic strategies to modify this compound, aiming to optimize its pharmacokinetic properties and reduce potential side effects.

One of the most exciting aspects of 2-2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-ylacetic acid is its potential application in the development of anti-inflammatory agents. Inflammatory processes are central to many chronic diseases, and inhibiting key inflammatory pathways has become a major focus in drug discovery. Preclinical studies have shown that thiazole derivatives can modulate inflammatory responses by interacting with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique structural features of this compound suggest that it may be able to target these enzymes effectively.

Another area where 2-amino-N'-[(E)-(3-hydroxypropylideneamino)methyl]-4-(thiophenecarboxamido)benzamide, a derivative of 2-amino-N'-[(E)-(3-hydroxypropylideneamino)methyl]-4-(thiophenecarboxamido)benzamide, has shown promise is in the field of anticancer research. Cancer cells often exhibit altered metabolic pathways that contribute to their growth and survival. Targeting these metabolic vulnerabilities has emerged as a viable strategy for cancer therapy. The structural similarity between 30081488 and known anticancer agents suggests that it may be able to disrupt cancer cell metabolism by inhibiting key enzymes involved in energy production and biosynthesis.

The synthesis of CAS No 30081488 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve the overall yield but also minimize unwanted side products, making the process more sustainable and environmentally friendly.

The pharmacological evaluation of CAS 30081488 has been conducted using both in vitro and in vivo models. In vitro studies have revealed interesting interactions with various biological targets, including enzymes and receptors involved in inflammation and cancer. These findings have laid the groundwork for further preclinical investigations to assess its therapeutic potential. In vivo studies have provided valuable insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These data are crucial for understanding how the compound behaves within the body and for guiding its development into a viable drug candidate.

The future prospects for CAS No 30081488 are promising, with ongoing research focused on optimizing its chemical structure to enhance its biological activity and reduce potential toxicity. Computational modeling techniques are being used to predict how different structural modifications will affect its interaction with biological targets. This approach allows researchers to design experiments more efficiently by prioritizing compounds with the highest potential for success.

In conclusion, CAS No 30081488, also known as 2-amino-N'-[(E)-(3-hydroxypropylideneamino)methyl]-4-(thiophenecarboxamido)benzamide, represents an exciting opportunity for drug discovery in the field of pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel bioactive molecules with applications ranging from anti-inflammatory agents to anticancer drugs. With continued research and development, this compound has the potential to make significant contributions to human health.